- Understanding cellulose pyrolysis under hydrogen atmosphere, Energy Conversion and Management, 2022, 254,
Cas no 591-78-6 (2-Hexanone)
Slightly soluble in water, miscible in ethanol \ methanol \ benzene. Mainly used as solvent< Br>
2-Hexanone structure
2-Hexanone
2-Hexanone Properties
Names and Identifiers
-
- 2-Hexanone
- n-Butyl methyl ketone
- MBK
- Methyl n-butyl ketone
- Methyl butyl ketone
- Butyl methyl ketone
- Methyl buthyl ketone
- MNBK
- 2-Hexanone solution
- 2-Hexanon
- 2-Ketohexane
- 2-Oxohexane
- Hexan-2-on
- Hexanone-2
- n-C4H9COCH3
- 2-Hexanone in dimethyl sulfoxide
- +Expand
-
- MFCD00009482
- QQZOPKMRPOGIEB-UHFFFAOYSA-N
- 1S/C6H12O/c1-3-4-5-6(2)7/h3-5H2,1-2H3
- CCCCC(=O)C
- 1737676
Computed Properties
- 100.08900
- 0
- 1
- 3
- 100.088815002 g/mol
- 7
- 57.2
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 3
- 0
- 17.1Ų
- 100.16
Experimental Properties
- 1.76560
- 17.07000
- 6033
- n20/D 1.401(lit.)
- 2 g/100 mL (20 ºC)
- 127 °C(lit.)
- −57 °C (lit.)
- 10 mmHg ( 39 °C)
- Fahrenheit: 73.4 ° f
Celsius: 23 ° c - 10 to 50 mg/mL at 72° F (NTP, 1992)
- colourlessCombustible liquid,Smell of acetone.
- Stable. Flammable. Incompatible with oxidizing agents, strong bases, reducing agents.
- It can be miscible with ethanol \ ether \ benzene \ heptane \ carbon tetrachloride, etc. it can dissolve 1.75% in water at 20 ℃; Water dissolved 2.12% in 2-hexanone
- Sensitive to light
- 0.812 g/mL at 25 °C(lit.)
- 9.34 eV
- Index of refraction: 1.4024 at 20 °C/D
- Characteristic acetone like odor, but more pungent
2-Hexanone Security Information
-
GHS02
GHS07 
GHS08 
- MP1400000
- 1
- 3
- S36/37-S45-S16-S7
- II
- II
- R10; R48/23; R62; R67
- 3
-
T
- UN 1224 3/PG 3
- H226,H319,H336,H361,H372
- P261,P281,P305+P351+P338,P314
- dangerous
- room temp
- III
- 10-48/23-62-67
- Danger
- Yes
- LD50 orally in rats: 2.59 g/kg (Smyth)
- 3
2-Hexanone Customs Data
- 29141900
2-Hexanone Related Literature
-
1. 486. Quantitative aspects of the base-catalysed halogenation of aliphatic ketones. Part I. Iodination of methyl ketonesC. F. Cullis,M. H. Hashmi J. Chem. Soc. 1956 2512
-
2. 126. Free radicals and atoms in primary photochemical processes. The dissociation of aliphatic ketones: the acetyl radicalHarold H. Glazebrook,Thomas G. Pearson J. Chem. Soc. 1937 567
-
3. The photochemical decomposition of the aliphatic methyl ketonesA. J. C. Nicholson Trans. Faraday Soc. 1954 50 1067
-
4. Cohesive energy densities of polymers. Part 1.—Cohesive energy densities of rubbers by swelling measurementsG. M. Bristow,W. F. Watson Trans. Faraday Soc. 1958 54 1731
-
W. Rogie Angus,W. K. Hill Trans. Faraday Soc. 1943 39 185
-
6. 540. Reactions of organic peroxides. Part III. Oxidation of methylcyclopentane and methylcyclohexaneE. J. Gasson,E. G. E. Hawkins,A. F. Millidge,D. C. Quin J. Chem. Soc. 1950 2798
-
C. N. Hinshelwood,Norrish,R. Mecke,E. Rabinowitsch,J. G. A. Griffiths,R. A. Ogg,C. K. Ingold,T. M. Lowry,G. N. Burkhardt,R. G. W. Norrish Trans. Faraday Soc. 1934 30 114
-
8. 144. Reactions of carbinols in the presence of alkali. Part III. The scission of αβ-ethylenic carbinolsG. H. Hargreaves,L. N. Owen J. Chem. Soc. 1947 756
-
9. 393. Primary photochemical reactions. Part VIII. The quantum yield of the photolysis of methyl n-butyl ketoneB. M. Bloch,R. G. W. Norrish J. Chem. Soc. 1935 1638
-
10. Reactions of alkyl radicals. Part 3.—The methyl-radical-sensitized decomposition of n-butyl formateJ. C. J. Thynne Trans. Faraday Soc. 1962 58 1533